Cas no 643767-55-9 (1,1':4',1'':3'',1''':4''',1''''-Quinquephenyl, 2''-phenyl-)

• Product Name: 1,1':4',1'':3'',1''':4''',1''''-Quinquephenyl, 2''-phenyl-
• CAS No: 643767-55-9
• MF: C₃₆H₂₆
• MW: 458.591649532318
• CID: 423927
• PubChem ID: 71379963
• Update Time: 2025-04-19

1,1':4',1'':3'',1''':4''',1''''-Quinquephenyl, 2''-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1'':3'',1''':4''',1''''-Quinquephenyl, 2''-phenyl-
• 2-phenyl-1,3-bis(4-phenylphenyl)benzene
• 643767-55-9
• DTXSID30802498

• Inchi： 1S/C36H26/c1-4-11-27(12-5-1)29-19-23-31(24-20-29)34-17-10-18-35(36(34)33-15-8-3-9-16-33)32-25-21-30(22-26-32)28-13-6-2-7-14-28/h1-26H
• InChI Key： OQXATJBYOIZHSI-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)=C(C=CC=C1C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 458.20358
• Monoisotopic Mass: 458.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0